1-(3-methoxybenzyl)-3-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)urea
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Description
1-(3-methoxybenzyl)-3-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C16H18N6O3 and its molecular weight is 342.359. The purity is usually 95%.
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Scientific Research Applications
Biomonitoring of PAH Exposure
One study focused on the biomonitoring of polycyclic aromatic hydrocarbons (PAHs) exposure in metallurgy workers by measuring urinary 1-hydroxypyrene (1-OHP) and 3-hydroxybenzo(a)pyrene (3-OHBaP). This research highlights the importance of assessing carcinogen exposure through metabolites of PAHs, which are compounds related to various chemical exposures in industrial settings (Barbeau et al., 2014).
Endocrine Disrupting Chemicals
Another study explored the association between serum reproductive hormone levels and urinary creatine-adjusted concentration of 3-phenoxybenzoic acid (3-PBA), a general metabolite of pyrethroids, in Chinese adult men. This work sheds light on the potential endocrine-disrupting effects of certain pesticides, indicating how chemical exposure can influence human health (Han et al., 2008).
Exposure to Consumer Product Chemicals
Research on the characteristic profiles of urinary parabens (hydroxybenzoic acid esters) in children and adults from the United States and China demonstrates widespread exposure to these chemicals used as preservatives in foods, cosmetics, and pharmaceuticals. The study analyzes free and total forms (free plus conjugated) of parabens and their metabolite, providing insight into human exposure levels to these common compounds (Wang et al., 2013).
Properties
IUPAC Name |
1-[(3-methoxyphenyl)methyl]-3-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]urea |
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InChI |
InChI=1S/C16H18N6O3/c1-22-10-12(8-19-22)15-20-14(25-21-15)9-18-16(23)17-7-11-4-3-5-13(6-11)24-2/h3-6,8,10H,7,9H2,1-2H3,(H2,17,18,23) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDXOCZMCNJKXKF-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)NCC3=CC(=CC=C3)OC |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6O3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.35 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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